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Compound of Interest

Compound Name: Cinnamyl Acetate

Cat. No.: B086382 Get Quote

An in-depth examination of the solubility profile of cinnamyl acetate in aqueous and organic

media, tailored for professionals in research, chemical sciences, and drug development.

This technical guide provides a comprehensive overview of the solubility of cinnamyl acetate,

a widely used fragrance and flavoring agent. Understanding the solubility of this compound is

critical for its application in various formulations, including pharmaceuticals, cosmetics, and

food products. This document presents quantitative solubility data, details on experimental

methodologies for solubility determination, and a logical workflow for assessing solubility.

Core Properties of Cinnamyl Acetate
Cinnamyl acetate is an ester recognized for its sweet, floral, and fruity aroma. It is a colorless

to pale yellow liquid at room temperature and occurs naturally in the essential oil of cinnamon

leaves.[1] Its chemical structure, consisting of a cinnamyl group attached to an acetate group,

dictates its solubility characteristics.[2]

Quantitative Solubility Data
The solubility of cinnamyl acetate has been determined in a variety of solvents. The following

tables summarize the available quantitative data to facilitate comparison.

Table 1: Solubility of Cinnamyl Acetate in Water
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Solubility (mg/L) Temperature (°C) Source

212.3 Not Stated [3]

176.2 Not Stated [4]

334 20 [1]

650 25 [5]

Note: The variability in reported aqueous solubility may be attributed to differences in

experimental conditions and analytical methods.

Table 2: Solubility of Cinnamyl Acetate in Organic
Solvents at 25°C
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Solvent Solubility (g/L)

DMSO 935.51

DMAc 688.49

DMF 601.95

Chloroform 405.97

Dichloromethane 384.62

1,4-Dioxane 298.27

2-Methoxyethanol 283.9

Acetone 271.88

THF 268.89

Cyclopentanone 228.81

2-Ethoxyethanol 210.4

Acetic Acid 191.9

Formamide 179.87

2-Butanone 173.75

Methyl Acetate 168.44

Methanol 165.81

2-Propoxyethanol 158.62

Acetonitrile 155.18

Cyclohexanone 149.01

Ethanol 143.06

tert-Butanol 126.97

Propylene Glycol 120.56

Propionic Acid 118.38
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Diethyl Ether 114.41

MTBE 112.18

Formic Acid 100.84

transcutol 998.15

n-Propanol 97.88

Ethylene Glycol 87.2

Isopropanol 84.77

n-Butyl Acetate 80.3

Chlorobenzene 79.99

n-Propyl Acetate 76.85

sec-Butanol 76.62

MIBK 73.13

n-Butanol 73.67

2-Butoxyethanol 71.21

n-Pentanol 71.02

Isopropyl Acetate 69.97

Isopentanol 68.69

Ethyl Formate 64.91

Isobutanol 57.64

n-Hexanol 56.91

Isobutyl Acetate 55.71

Toluene 40.48

p-Xylene 37.08

n-Pentyl Acetate 36.12
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o-Xylene 34.67

Ethylbenzene 31.93

m-Xylene 29.92

Tetrachloromethane 25.14

n-Octanol 23.68

n-Heptanol 21.35

n-Hexane 6.52

n-Heptane 3.36

Cyclohexane 3.55

n-Octane 1.46

Data sourced from Scent.vn[5]

Qualitative solubility descriptions from various sources indicate that cinnamyl acetate is

soluble in alcohol, ether, and oils, while being sparingly soluble to insoluble in water and

glycerol.[2][6][7][8]

Experimental Protocols for Solubility Determination
While specific experimental details for the cited cinnamyl acetate solubility data are not

extensively provided in the search results, standard methodologies for determining the

solubility of chemical substances are well-established. These protocols are crucial for obtaining

reliable and reproducible data.

Water Solubility Determination (Based on OECD
Guideline 105)
The OECD Guideline for the Testing of Chemicals, Test No. 105, "Water Solubility," is a widely

accepted method.[2][3][6][7] It outlines two primary methods: the Column Elution Method and

the Flask Method.
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1. Column Elution Method: This method is suitable for substances with low solubility (generally

below 10⁻² g/L).

Principle: A column is packed with an inert support material coated with the test substance.

Water is then passed through the column at a slow, controlled rate. The eluate is collected

and analyzed until the concentration of the substance in the eluate becomes constant,

indicating saturation.

Apparatus: A temperature-controlled column, a pump for delivering water at a constant flow

rate, and an analytical instrument (e.g., HPLC, GC, UV-Vis spectrophotometer) for

concentration measurement.

Procedure:

The support material is coated with the test substance.

The coated material is packed into the column.

Water is pumped through the column at a low flow rate.

Fractions of the eluate are collected.

The concentration of the test substance in each fraction is determined.

The process continues until the measured concentrations are consistent, representing the

water solubility.

2. Flask Method: This method is appropriate for substances with a solubility of 10⁻² g/L or

higher.[3][6][7]

Principle: An excess amount of the test substance is agitated in water at a constant

temperature for a sufficient period to reach equilibrium. The saturated solution is then

separated from the undissolved solid and analyzed.

Apparatus: A constant temperature bath or shaker, flasks, and an analytical instrument for

concentration measurement.

Procedure:
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An excess of the test substance is added to a flask containing purified water.

The flask is agitated in a constant temperature bath for a predetermined time (e.g., 24-48

hours) to ensure equilibrium is reached.

The mixture is allowed to stand to let undissolved material settle.

A sample of the supernatant is carefully taken, ensuring no solid particles are included

(centrifugation or filtration may be used).

The concentration of the test substance in the sample is determined using a suitable

analytical method.

Organic Solvent Solubility Determination
A general experimental protocol for determining the solubility of a substance in an organic

solvent involves the following steps:

Principle: A known mass of the solute is added to a known volume or mass of the solvent.

The mixture is agitated at a constant temperature until equilibrium is reached. The

concentration of the solute in the saturated solution is then determined.

Procedure:

A known amount of cinnamyl acetate is placed in a vial.

A measured volume of the organic solvent is added incrementally.

The mixture is stirred or shaken vigorously after each addition.

The temperature of the system is maintained at a constant value.

The process is continued until the cinnamyl acetate is completely dissolved.

The solubility is then calculated based on the mass of the solute and the volume of the

solvent used.
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For quantitative analysis, an excess of the solute can be added to the solvent, the mixture

equilibrated, and the concentration of the resulting saturated solution can be measured

using techniques like Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC).[9]

Factors Influencing Cinnamyl Acetate Solubility
The solubility of cinnamyl acetate is governed by several factors, a principle that applies to

organic molecules in general. Understanding these factors is key to predicting and

manipulating its solubility in different systems.
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Caption: Key factors influencing the solubility of cinnamyl acetate.

The principle of "like dissolves like" is paramount. Cinnamyl acetate, being a relatively non-

polar ester with a significant aromatic component, exhibits higher solubility in non-polar organic

solvents compared to polar solvents like water. The presence of the ester group provides some

polar character, allowing for limited solubility in more polar organic solvents. Temperature also

plays a crucial role; for most solid and liquid solutes, solubility increases with temperature.

This technical guide provides a foundational understanding of the solubility of cinnamyl
acetate, essential for its effective use in scientific research and product development. The
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provided data and methodologies serve as a valuable resource for formulators and

researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ochemonline.pbworks.com [ochemonline.pbworks.com]

2. oecd.org [oecd.org]

3. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD -
Google Books [books.google.co.uk]

4. filab.fr [filab.fr]

5. researchgate.net [researchgate.net]

6. Water Solubility | Scymaris [scymaris.com]

7. oecd.org [oecd.org]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. yadda.icm.edu.pl [yadda.icm.edu.pl]

To cite this document: BenchChem. [Cinnamyl Acetate Solubility: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086382#cinnamyl-acetate-solubility-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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